3-amino-N-(tert-butyl)benzenesulfonamide

• IUPAC Name: 3-amino-N-tert-butylbenzenesulfonamide
• InChI: InChI=1S/C10H16N2O2S/c1-10(2,3)12-15(13,14)9-6-4-5-8(11)7-9/h4-7,12H,11H2,1-3H3
• InChI Key: KLQVFEHOLLUULE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NS(=O)(=O)C1=CC=CC(=C1)N
• Molecular Formula: C10H16N2O2S
• DSSTOX Substance ID: DTXSID30390320
• Molecular Weight: 228.31 g/mol
• CAS No.: 608523-94-0

Description

3-amino-N-(tert-butyl)benzenesulfonamide is a useful research compound. Its molecular formula is C10H16N2O2S and its molecular weight is 228.31 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Electrochemical Applications

3-amino-N-(tert-butyl)benzenesulfonamide and its derivatives have been extensively studied in the field of chemistry, particularly in synthesis and electrochemistry. For instance, the electrochemical cleavage of substituted benzenesulfonamides, including tert-butyl sulfonylcarbamates, was explored to understand selective deprotection within this substance group. These studies provide valuable insights into the potential applications of these compounds in organic synthesis and electrochemical processes (Nyassé et al., 1995).

Crystal Structure and Synthesis of Derivatives

The crystal structure of N,N'-Dibenzenesulfonylputrescine, a compound related to this compound, was analyzed for its utility in synthesizing natural or unnatural polyamine derivatives. This research is crucial for understanding the molecular geometry of such compounds, which can influence their chemical and physical properties (Linden & Bienz, 1999).

Biological Activity and Molecular Characterization

Recent studies have examined the biological activity of compounds like 4-(3,5-Di-tert-butyl-2-hydroxyphenylamino)-N-(6-methoxypyridazin-3-yl)benzenesulfonamide, highlighting their significance in medicinal chemistry and drug development. Such research contributes to understanding the biological effects and potential therapeutic applications of these compounds (Chatterjee et al., 2022).

Mechanism of Action

The precise mechanism of action for 3-amino-N-(tert-butyl)benzenesulfonamide remains incompletely understood. Current understanding suggests that it acts as an enzyme inhibitor by binding to the active site of the enzyme, consequently obstructing substrate binding.

Safety and Hazards

Avoid dust formation. Avoid breathing mist, gas or vapours. Avoid contacting with skin and eye. Use personal protective equipment. Wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas. Keep people away from and upwind of spill/leak.

Future Directions

The scientific research applications of 3-amino-N-(tert-butyl)benzenesulfonamide span a wide range. Notably, it has been utilized in studies focusing on the inhibition of enzymes, such as dihydrofolate reductase, which plays a vital role in folate metabolism. It has also been employed in investigations targeting the inhibition of protein tyrosine phosphatases, key regulators of cell signaling pathways. Moreover, this compound has been instrumental in studies investigating the inhibition of xanthine oxidase, an enzyme involved in purine metabolism. These areas of research could be potential future directions for this compound.